Cas no 2732789-47-6 (3-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid)

• Product Name: 3-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid
• CAS No: 2732789-47-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6390399
• PubChem ID: 77230253
• Update Time: 2025-06-08

3-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37411183
• 2732789-47-6
• 3-(1,3-dihydro-2-benzofuran-1-yl)propanoic acid
• 3-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid

• Inchi： 1S/C11H12O3/c12-11(13)6-5-10-9-4-2-1-3-8(9)7-14-10/h1-4,10H,5-7H2,(H,12,13)
• InChI Key： DACOWJOAOGGMFB-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2C1CCC(=O)O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans

Additional information on 3-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid

3-(1,3-Dihydro-2-benzofuran-1-yl)propanoic Acid: A Comprehensive Overview of CAS No. 2732789-47-6

3-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid (CAS No. 2732789-47-6) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive benzofuran moiety and carboxylic acid functional group, holds potential applications in various therapeutic areas. This article provides a detailed overview of the chemical structure, synthesis methods, biological activities, and recent research advancements related to 3-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid.

Chemical Structure and Properties

3-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid is a small molecule with the molecular formula C₁₁H₁₂O₃. The compound features a benzofuran ring system fused with a propionic acid chain. The benzofuran moiety is known for its aromatic stability and the ability to form hydrogen bonds, which can influence the compound's solubility and bioavailability. The carboxylic acid group provides the molecule with acidic properties and potential for conjugation with other biomolecules.

The physical properties of 3-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid include a melting point of approximately 150°C and a molecular weight of 192.20 g/mol. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various experimental conditions and formulations in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 3-(1,3-dihydro-2-benzofuran-1-yl)propanoic acid has been explored through several routes, each offering unique advantages and challenges. One common method involves the reaction of 2-benzofuranone with an appropriate alkylating agent followed by hydrolysis to form the carboxylic acid. Another approach involves the condensation of 2-benzofuranone with malonic acid or its derivatives under specific catalytic conditions.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an efficient one-pot synthesis method using microwave-assisted conditions. This method significantly reduced reaction time and improved yield compared to traditional methods. The use of microwave technology has gained popularity in organic synthesis due to its ability to enhance reaction rates and selectivity.

Biological Activities and Therapeutic Potential

3-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid has shown promising biological activities that make it a potential candidate for drug development. One area of interest is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, 3-(1,3-dihydro-2-benzofuran-1-yl)propanoic acid has also been investigated for its antioxidant properties. Research published in the journal Free Radical Biology and Medicine (FRBM) showed that this compound can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a candidate for preventing or treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

Clinical Trials and Future Prospects

The therapeutic potential of 3-(1,3-dihydro-2-benzofuran-1-yl)propanoic acid has led to several preclinical studies aimed at evaluating its safety and efficacy. Early results from these studies have been encouraging, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to validate these findings and determine the optimal dosing regimens for different indications.

Ongoing research is focused on optimizing the pharmacokinetic properties of 3-(1,3-dihydro-2-benzofuran-1-yl)propanoic acid, including improving its bioavailability and reducing metabolic degradation. Novel drug delivery systems such as nanoparticles and liposomes are being explored to enhance the compound's therapeutic index.

Conclusion

3-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid (CAS No. 2732789-47-6) is a versatile compound with a unique chemical structure that offers promising biological activities. Its anti-inflammatory and antioxidant properties make it a valuable candidate for drug development in various therapeutic areas. Continued research into its synthesis methods, biological mechanisms, and clinical applications will likely uncover additional benefits and expand its potential uses in medicine.